Cas no 2097967-41-2 (2-((6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)oxy)acetic acid)

• Product name: 2-((6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)oxy)acetic acid
• CAS No: 2097967-41-2
• MF: C₈H₇N₅O₃
• MW: 221.172880411148
• CID: 5724111
• PubChem ID: 121205055

2-((6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1967-2215
• 2-((6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)oxy)acetic acid
• 2097967-41-2
• AKOS026713582
• 2-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]oxyacetic acid

• Inchi： 1S/C8H7N5O3/c14-8(15)2-16-7-1-6(10-4-11-7)13-5-9-3-12-13/h1,3-5H,2H2,(H,14,15)
• InChI Key： LNKDEGLAVGMXMA-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC(=NC=N1)N1C=NC=N1

Computed Properties

• Exact Mass: 221.05488910g/mol
• Monoisotopic Mass: 221.05488910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-((6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)oxy)acetic acid

Chemical Compound CAS No 2097967-41-2: 2-((6-(1H-1,2,4-Triazol-1-yl)pyrimidin-4-yl)oxy)acetic Acid

Chemical Compound CAS No 2097967-41-2, also known as 2-(6-(1H-tetrazolium-pyrimidinyl)-4-oxyacetic acid, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique molecular architecture, which includes a pyrimidine ring substituted with a triazole group and an acetic acid moiety. The combination of these structural elements contributes to its potential biological activity and functional versatility.

The synthesis of 2-(6-(1H-tetrazolium-pyrimidinyl)-4-oxyacetic acid involves a series of multi-step reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. The compound's stability under different conditions has been thoroughly investigated, making it suitable for various applications in drug discovery and material science.

Recent studies have highlighted the potential of CAS No 2097967-41 as a promising candidate in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in vitro and in vivo models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. These findings underscore its potential role in anti-cancer drug development.

In addition to its pharmacological applications, 2-(6-(1H-tetrazolium-pyrimidinyl)-4-oxyacetic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Scientists have explored its ability to form self-assembled monolayers and its potential as a component in organic light-emitting diodes (OLEDs). These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The environmental impact of CAS No 2097967 has also been a subject of recent research. Studies have evaluated its biodegradability and toxicity profiles under various environmental conditions. Results indicate that the compound exhibits low toxicity to aquatic organisms, suggesting that it may be environmentally friendly when used appropriately. However, further studies are required to fully understand its long-term ecological effects.

In conclusion, CAS No 2097967, or 2-(6-(1H-tetrazolium-pyrimidinyl)-4-oxyacetic acid, represents a significant advancement in synthetic organic chemistry. Its unique structure, coupled with its diverse biological and material properties, positions it as a valuable compound for future research and development across multiple disciplines.